1-(2-Hydroxy-1-phenylethyl)-3-(4-nitrophenyl)thiourea

• IUPAC Name: 1-(2-hydroxy-1-phenylethyl)-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C15H15N3O3S/c19-10-14(11-4-2-1-3-5-11)17-15(22)16-12-6-8-13(9-7-12)18(20)21/h1-9,14,19H,10H2,(H2,16,17,22)
• InChI Key: NECULEPDWKBUOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CO)NC(=S)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol

Description

1-(2-Hydroxy-1-phenylethyl)-3-(4-nitrophenyl)thiourea, also known as HPTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. HPTU belongs to the class of thiourea derivatives, which have been found to exhibit a wide range of biological activities.

Scientific Research Applications

• Chiral Derivatizing Agents : A study by Péter, Péter, and Fülöp (2000) explored the use of derivatives of 1-(4-nitrophenyl)-2-propylisothiocyanate as chiral derivatizing agents for the resolution of compounds possessing an amino group. They demonstrated its applicability in the resolution of alpha-amino acids and explored the effects of various conditions on the derivatization kinetics and separation outcomes (Péter, Péter, & Fülöp, 2000).

• DNA-Binding and Biological Activities : Tahir et al. (2015) synthesized and characterized new nitrosubstituted acyl thioureas, including variants of 1-acetyl-3-(4-nitrophenyl)thiourea. They carried out DNA interaction studies using cyclic voltammetry and UV–vis spectroscopy, also assessing antioxidant, cytotoxic, antibacterial, and antifungal activities (Tahir et al., 2015).

• Chromogenic Sensors for Anion Detection : Cheng et al. (2020) developed two new chromogenic sensors, including 1-(2-hydroxyphenyl)-3-(4-nitrophenyl)thiourea, for selective detection of anions like fluoride and acetate. These sensors exhibited high sensitivity and selectivity, demonstrating potential in chemical analysis and environmental monitoring (Cheng et al., 2020).

• Synthesis and Characterization of Derivatives : Abosadiya, Anouar, and Yamin (2019) focused on the synthesis and characterization of substituted benzoylthiourea derivatives. Their research included NMR, IR, UV–Vis spectroscopy, and X-ray diffraction studies, contributing to the understanding of these compounds' molecular structures (Abosadiya, Anouar, & Yamin, 2019).

• Photoluminescence and Analytical Applications : Sunil and Rao (2015) investigated the photoluminescence properties of 1-(2-Hydroxyphenyl)thiourea and its interaction with chromium(VI) ions. They utilized these properties for the determination of chromium(VI), highlighting the potential use of thioureas in analytical chemistry (Sunil & Rao, 2015).